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Compound of Interest

Compound Name: Barium hexafluorosilicate

Cat. No.: B101912

Essential Safety and Handling of Barium
Hexafluorosilicate

This guide provides immediate, essential safety and logistical information for handling Barium
Hexafluorosilicate (BaSiFe) in a laboratory setting. It is intended for researchers, scientists,
and professionals in drug development.

Chemical Identifier:

Name: Barium Hexafluorosilicate

CAS Number: 17125-80-3

Molecular Formula: BaFeSi[1][2]

Appearance: White crystalline powder or solid.[1][2][3]

Hazard Identification and Classification

Barium hexafluorosilicate is classified as a hazardous substance. It is toxic if swallowed and
harmful if inhaled.[4][5] Ingestion can lead to symptoms such as cyanosis, diarrhea, and
changes to the musculoskeletal system.[6] The health effects of barium compounds are
dependent on their solubility in water or stomach acids.[6][7]
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GHS Classification Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[4]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[4]

Signal Word: Danger[4] Hazard Pictogram:

walt text

Physical and Chemical Properties

Property Value

Molar Mass 279.40 g/mol [6]
Density 4.279 g/cm?3[3]
Solubility in Water Poorly soluble[3]

Exposure Controls and Personal Protective Equipment
(PPE)

A thorough risk assessment of the specific procedures being performed is necessary to
determine the appropriate level of PPE required.[8] The following provides guidance on the

minimum recommended PPE.
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Protection Type

Equipment Specification

Purpose and Use Case

Eye and Face

Safety glasses with side
shields or chemical splash
goggles.[4] A face shield must
be worn over eyewear when
there is a significant splash
hazard.[8]

Protection against splashes

and airborne particles.

Hand

Disposable nitrile gloves for
incidental contact.[8] Heavier,
reusable gloves (e.g., Butyl
rubber, Neoprene) for direct
handling or immersion.[9]
Silver Shield® gloves are
recommended for highly toxic

chemicals.[9]

Prevents skin contact. Gloves
should be inspected before
use and removed immediately

if contaminated.[9]

Body

A standard laboratory coat is
the minimum requirement.[8] A
chemically resistant apron or
smock should be worn over the
lab coat when handling large
quantities or when splashes

are likely.[9]

Protects skin and personal

clothing from contamination.

Respiratory

A NIOSH-approved particulate
filter respirator (e.g., N95) or a
self-contained breathing
apparatus (SCBA) may be
required based on the risk of
aerosol or dust generation.[4]
All handling should be done in
a well-ventilated area,
preferably within a certified

chemical fume hood.[4][5]

Prevents inhalation of toxic
dust.

Operational Plan: Safe Handling and Storage
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Handling Procedures:

Preparation: Read and understand the Safety Data Sheet (SDS) before working with Barium
hexafluorosilicate.[4] Ensure all necessary PPE is available and in good condition.

o Engineering Controls: Work in a well-ventilated area.[4] Use a chemical fume hood for
procedures that may generate dust or aerosols.[5]

e Hygiene: Wash hands thoroughly after handling the substance.[4] Do not eat, drink, or
smoke in the laboratory.[4] Remove contaminated clothing and PPE before leaving the work
area.[4]

Avoidance: Avoid contact with skin, eyes, and clothing.[10][11] Avoid breathing in dust.[4]

Storage Procedures:

Store in a cool, dry, well-ventilated location.[10][12]

Keep containers tightly sealed to prevent moisture contact.[10][12]

Store away from incompatible materials, such as strong acids.[5]

Label storage containers clearly.[12]

Emergency and Disposal Plans
Accidental Release Measures

In the event of a spill, follow these step-by-step procedures.
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Barium Hexafluorosilicate Spill Response
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3. Don PPE
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echanically collect

5. Clean Up

entilate area
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Click to download full resolution via product page

Caption: Workflow for a Barium Hexafluorosilicate Spill.
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Spill Cleanup Protocol:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[13]
o Alert: Inform your supervisor and laboratory safety officer.

o Personal Protection: Don the appropriate PPE, including respiratory protection, chemical-
resistant gloves, and eye protection before re-entering the area.[4]

o Containment: Prevent the spill from spreading. For solid spills, avoid generating dust.[5]

o Cleanup: Carefully sweep or scoop the solid material into a suitable, labeled container for
hazardous waste.[5][12] Do not use water for cleanup.[13]

o Decontamination: Ventilate the affected area.[4] Clean the spill surface according to
laboratory procedures.

» Disposal: Dispose of the collected waste and any contaminated materials through a licensed
professional waste disposal service.[4][11]

First Aid Measures
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Exposure Route First Aid Protocol

IF SWALLOWED: Immediately call a POISON
Ingestion CENTER or doctor.[4][5] Rinse mouth with
water.[4] Do NOT induce vomiting.[4][14]

IF INHALED: Remove person to fresh air and
keep comfortable for breathing.[4][5] Call a

Inhalation )
POISON CENTER or doctor if you feel unwell.
[4]
Brush off loose particles from the skin.[4]

Skin Contact Remove contaminated clothing immediately.

Rinse skin with plenty of water/shower.[4]

IF IN EYES: Rinse cautiously with water for

several minutes.[4] Remove contact lenses, if
Eye Contact ) o

present and easy to do. Continue rinsing.[4]

Seek medical attention if irritation persists.

Disposal Plan

Barium hexafluorosilicate and its containers are considered hazardous waste and must be
disposed of accordingly.

Waste Characterization: All waste materials must be properly characterized according to
federal, state, and local regulations.[10][11]

o Containers: Use only approved and properly labeled containers for hazardous waste.[4]

» Disposal Service: Contact a licensed professional waste disposal service for removal and
disposal.[10][11] Product or containers must not be disposed of with household garbage.[10]
[11]

o Environmental Protection: Avoid release to the environment. Do not allow the substance to
enter drains or waterways.[4] Contaminated packaging should be handled in the same
manner as the substance itself.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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